Cas no 61947-42-0 (Benzonitrile, 3,3'-[1,4-butanediylbis(oxy)]bis-)
61947-42-0 structure
Product Name:Benzonitrile, 3,3'-[1,4-butanediylbis(oxy)]bis-
CAS No:61947-42-0
MF:C18H16N2O2
MW:292.331844329834
CID:462650
PubChem ID:14645144
Update Time:2025-04-19
Benzonitrile, 3,3'-[1,4-butanediylbis(oxy)]bis- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 3,3'-[1,4-butanediylbis(oxy)]bis-
- 3-[4-(3-cyanophenoxy)butoxy]benzonitrile
- 61947-42-0
- DTXSID20562559
- 3,3'-[Butane-1,4-diylbis(oxy)]dibenzonitrile
-
- Inchi: 1S/C18H16N2O2/c19-13-15-5-3-7-17(11-15)21-9-1-2-10-22-18-8-4-6-16(12-18)14-20/h3-8,11-12H,1-2,9-10H2
- InChI Key: NHHXNNGDAZHBCA-UHFFFAOYSA-N
- SMILES: O(C1C=CC=C(C#N)C=1)CCCCOC1C=CC=C(C#N)C=1
Computed Properties
- Exact Mass: 292.12128
- Monoisotopic Mass: 292.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 379
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 66Ų
Experimental Properties
- PSA: 66.04
Benzonitrile, 3,3'-[1,4-butanediylbis(oxy)]bis- Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
61947-42-0 (Benzonitrile, 3,3'-[1,4-butanediylbis(oxy)]bis-) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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